Cas no 60368-10-7 (7,16,18-Hentriacontanetrione)

• Product Name: 7,16,18-Hentriacontanetrione
• CAS No: 60368-10-7
• MF: C₃₁H₅₈O₃
• MW: 478.790430545807
• CID: 497912
• PubChem ID: 71400893
• Update Time: 2025-04-19

7,16,18-Hentriacontanetrione Chemical and Physical Properties

Names and Identifiers

• 7,16,18-Hentriacontanetrione
• hentriacontane-7,16,18-trione
• 60368-10-7
• DTXSID70822135

• Inchi： 1S/C31H58O3/c1-3-5-7-9-10-11-12-13-14-18-22-26-30(33)28-31(34)27-23-19-16-15-17-21-25-29(32)24-20-8-6-4-2/h3-28H2,1-2H3
• InChI Key： DVVJOZPBJUIMJK-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCC(CC(CCCCCCCCC(CCCCCC)=O)=O)=O

Computed Properties

• Exact Mass: 478.43884
• Monoisotopic Mass: 478.43859571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 28
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds